6-(1,3-benzodioxol-5-yl)-N-(thiophen-2-ylmethyl)-4-quinazolinamine

• Molecular Formula: C20H15N3O2S
• Molecular Weight: 361.4 g/mol
• IUPAC Name: 6-(1,3-benzodioxol-5-yl)-N-(thiophen-2-ylmethyl)quinazolin-4-amine
• InChI: InChI=1S/C20H15N3O2S/c1-2-15(26-7-1)10-21-20-16-8-13(3-5-17(16)22-11-23-20)14-4-6-18-19(9-14)25-12-24-18/h1-9,11H,10,12H2,(H,21,22,23)
• InChI Key: QFBOPHGXTBOQRN-UHFFFAOYSA-N
• SMILES: C1OC2=C(O1)C=C(C=C2)C3=CC4=C(C=C3)N=CN=C4NCC5=CC=CS5
• synonyms: ML106

Description

6-(1,3-benzodioxol-5-yl)-N-(thiophen-2-ylmethyl)-4-quinazolinamine is a member of quinazolines.

Scientific Research Applications

Antimicrobial Activity

6-(1,3-Benzodioxol-5-ylmethyl)-5-ethyl-2-{[2-(morpholin-4-yl)ethyl]sulfanyl}pyrimidin-4(3H)-one, a derivative, has shown antimicrobial activity, particularly against S. aureus and other microbes like B. subtilis, B. cereus, C. albicans, and A. niger. Its crystal structure is stabilized by weak intermolecular hydrogen interactions, confirming its S-alkylation (Attia et al., 2014).

Optical and Electronic Properties

Derivatives of 2-(2-hydroxyphenyl)-1,3,4-oxadiazole, related to the main compound, have been explored for their optical, electronic, and charge transport properties. These derivatives are promising candidates for electron transport materials and have potential applications in OLED technologies (Jin & Zhang, 2013).

Anticancer Activity

Quinazoline derivatives, related to the main compound, have shown significant anticancer activity. For instance, 3-(5-nitro-2-thienyl)-9-chloro-5-morpholin-4-yl[1,2,4]triazolo[4,3-c] quinazoline exhibited potent cytotoxic effects on human cancer cell line HeLa (Ovádeková et al., 2005).

Synthesis of Novel Compounds

The synthesis of novel conformationally restricted arginine side-chain mimetics, which includes compounds related to 6-(1,3-benzodioxol-5-yl)-N-(thiophen-2-ylmethyl)-4-quinazolinamine, has been reported. These compounds are designed for incorporation into trypsin-like serine protease inhibitors (Mašič & Kikelj, 2000).

Thymidylate Synthase Inhibition

N-[4-[2-Propyn-1-yl[(6S)-4,6,7,8-tetrahydro-2-(hydroxymethyl)-4-oxo-3H-cyclopenta[g]quinazolin-6-yl]amino]benzoyl]-l-γ-glutamyl-d-glutamic acid, a related compound, is a novel antifolate drug that inhibits thymidylate synthase and targets tumor cells through α-folate receptor-mediated transport (Tochowicz et al., 2013).

Histamine Receptor Inverse Agonists

Quinazoline-containing compounds have been identified as potent human histamine H4 receptor inverse agonists, indicating potential therapeutic benefits for conditions involving inflammation and allergy (Smits et al., 2008).